Dextrin
Overview
Description
Dextrins are a group of low-molecular-weight carbohydrates produced by the hydrolysis of starch and glycogen . They are mixtures of polymers of D-glucose units linked by α- (1→4) or α- (1→6) glycosidic bonds . Dextrins are used chiefly as adhesives and as sizing agents for textiles and paper .
Synthesis Analysis
Dextrins can be produced from starch using enzymes like amylases, as during digestion in the human body and during malting and mashing in beer brewing . A series of fully-acylated dextrin esters with varying side-chain lengths were synthesized by heterogeneous esterification using trifluoroacetic anhydride/carboxylic acid .Molecular Structure Analysis
This compound is composed of a linear chain of D-glucoses linked by α-(1→6) bonds, with possible branches of D-glucoses linked by α-(1→4), α-(1→3), or α-(1→2) bonds . This compound is an α-D-1,6-glucose-linked glucan with side-chains 1-3 linked to the backbone units of the this compound biopolymer .Chemical Reactions Analysis
The thermal stability of this compound was enhanced by esterification, presenting ca. 40–60 °C higher decomposition temperatures than that of neat-dextrin . During the heating process, the starches within the food are broken down into sugars called this compound .Physical and Chemical Properties Analysis
Dextrins are white, yellow, or brown powders that are partially or fully water-soluble, yielding optically active solutions of low viscosity . They have a molecular formula of C18H32O16 and a molar mass that is variable .Scientific Research Applications
Controlled Degradation and Physicochemical Properties
Dextrin's degradation under gamma irradiation has been investigated, showing its physicochemical property changes and the influence on this compound's granule structure and viscosity. The study by Lotfy (2009) highlights how gamma radiation induces oxidative degradation of this compound, altering its thermal properties and crystallinity, which could be beneficial in material science and engineering applications Lotfy, 2009.
Biomedical Applications and Drug Delivery Systems
This compound-based hydrogels have been developed for potential use in biomedical applications, such as scaffolds for bioactive molecule and cell delivery, tissue engineering, and drug delivery systems. Carvalho et al. (2007) and Molinos et al. (2012) have demonstrated the biocompatibility and mechanical properties of these hydrogels, highlighting this compound's potential as a versatile material in the medical field Carvalho et al., 2007; Molinos et al., 2012.
Food Industry and Nutritional Research
The effects of this compound on the gut microbiota composition and metabolism have been explored, showing that this compound influences the proliferation of beneficial bacteria and impacts gastrointestinal health. This research by Barczyńska et al. (2017) provides insights into this compound's role in nutritional science and its potential benefits for dietary health Barczyńska et al., 2017.
Environmental Applications
This compound's application in water treatment and environmental science is highlighted by Amini and Beyki (2021), who developed a magnetic this compound–cobalt sulfide nanohybrid for efficient bacterial elimination in water disinfection systems. This innovative approach demonstrates this compound's potential in addressing water purification challenges Amini & Beyki, 2021.
Mechanism of Action
Target of Action
Dextrin, a group of low-molecular-weight carbohydrates produced by the hydrolysis of starch , primarily targets the gastrointestinal microbiota . It acts as a prebiotic, promoting the growth and proliferation of beneficial bacteria that reside in the large intestine . The primary targets include bacteria such as Lactobacillus and Bifidobacterium , which play a crucial role in maintaining gut health.
Mode of Action
This compound interacts with its targets by serving as a source of carbon for the growth of intestinal bacteria . It enhances the viability of probiotic strains of Lactobacillus and Bifidobacterium spp. and decreases the growth of other intestinal strains . In preclinical studies, the mechanism of action is thought to be related to the blockage of the uptake of tissue plasminogen activator by mannose-binding receptors, enhancing endogenous fibrinolysis .
Biochemical Pathways
This compound affects several biochemical pathways. It acts as a prebiotic, altering the gut microbiota and promoting the production of short-chain fatty acids (SCFAs) . SCFAs are metabolic end products of anaerobic fermentation and play a crucial role in maintaining gut health. This compound also influences the insulin signaling pathway and the fatty acid β oxidation pathway .
Pharmacokinetics (ADME Properties)
The Absorption, Distribution, Metabolism, and Excretion (ADME) properties of this compound are complex and can vary based on the specific type of this compound and the individual’s physiology . This compound is generally well-absorbed and distributed throughout the body. It is metabolized by various enzymes and excreted through the kidneys . .
Result of Action
The molecular and cellular effects of this compound’s action are primarily observed in the gut microbiota. This compound promotes the growth of beneficial bacteria, leading to an increase in the production of SCFAs . These SCFAs have numerous beneficial effects, including promoting gastrointestinal barrier integrity, lowering inflammation, and increasing resistance to pathogen invasion . Furthermore, this compound conjugation has been shown to alter the mechanism of cell death by colistin, from necrosis to caspase 3/7-dependent apoptosis .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the gut environment, including the pH and the presence of other bacteria, can affect the action of this compound . Additionally, habitual fiber intake can influence the effects of this compound. Individuals with lower fiber intake may see more significant effects from this compound supplementation .
Future Directions
The global dextrin for food market is expected to witness significant growth in the coming years. Factors driving this growth include the increasing consumer preference for convenience and processed foods, growing demand for natural ingredients, and rising awareness about the health benefits of dietary fibers .
Properties
IUPAC Name |
(3R,4S,5S,6R)-2-[(2R,3S,4R,5R)-4,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,3S,4R,5R,6S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H32O16/c19-1-4-7(22)8(23)12(27)17(31-4)34-15-6(3-21)32-18(13(28)10(15)25)33-14-5(2-20)30-16(29)11(26)9(14)24/h4-29H,1-3H2/t4-,5-,6-,7-,8+,9-,10-,11-,12-,13-,14-,15-,16+,17?,18?/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYGDTMLNYKFZSV-MRCIVHHJSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1C(C(C(C(O1)OC2C(OC(C(C2O)O)OC3C(OC(C(C3O)O)O)CO)CO)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@@H]1[C@H]([C@@H]([C@H](C(O1)O[C@@H]2[C@H](OC([C@@H]([C@H]2O)O)O[C@@H]3[C@H](O[C@@H]([C@@H]([C@H]3O)O)O)CO)CO)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H32O16 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
504.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Light yellow powder; [Sigma-Aldrich MSDS], Solid | |
Record name | Dextrin | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/13686 | |
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Record name | Dextrin | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0006857 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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CAS No. |
9004-53-9 | |
Record name | Dextrin | |
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Record name | Dextrin | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.029.693 | |
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Record name | Dextrin | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0006857 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
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